Cas no 2228795-62-6 (1-methyl-3-(1,3-thiazol-4-yl)-1H-pyrazol-5-amine)
1-methyl-3-(1,3-thiazol-4-yl)-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-3-(1,3-thiazol-4-yl)-1H-pyrazol-5-amine
- EN300-1779382
- 2228795-62-6
-
- Inchi: 1S/C7H8N4S/c1-11-7(8)2-5(10-11)6-3-12-4-9-6/h2-4H,8H2,1H3
- InChI Key: BGBHYLZWWAXOKK-UHFFFAOYSA-N
- SMILES: S1C=NC(=C1)C1C=C(N)N(C)N=1
Computed Properties
- Exact Mass: 180.04696745g/mol
- Monoisotopic Mass: 180.04696745g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 85Ų
1-methyl-3-(1,3-thiazol-4-yl)-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1779382-0.05g |
1-methyl-3-(1,3-thiazol-4-yl)-1H-pyrazol-5-amine |
2228795-62-6 | 0.05g |
$1188.0 | 2023-09-20 | ||
| Enamine | EN300-1779382-0.1g |
1-methyl-3-(1,3-thiazol-4-yl)-1H-pyrazol-5-amine |
2228795-62-6 | 0.1g |
$1244.0 | 2023-09-20 | ||
| Enamine | EN300-1779382-0.25g |
1-methyl-3-(1,3-thiazol-4-yl)-1H-pyrazol-5-amine |
2228795-62-6 | 0.25g |
$1300.0 | 2023-09-20 | ||
| Enamine | EN300-1779382-0.5g |
1-methyl-3-(1,3-thiazol-4-yl)-1H-pyrazol-5-amine |
2228795-62-6 | 0.5g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1779382-1.0g |
1-methyl-3-(1,3-thiazol-4-yl)-1H-pyrazol-5-amine |
2228795-62-6 | 1g |
$1414.0 | 2023-05-26 | ||
| Enamine | EN300-1779382-2.5g |
1-methyl-3-(1,3-thiazol-4-yl)-1H-pyrazol-5-amine |
2228795-62-6 | 2.5g |
$2771.0 | 2023-09-20 | ||
| Enamine | EN300-1779382-5.0g |
1-methyl-3-(1,3-thiazol-4-yl)-1H-pyrazol-5-amine |
2228795-62-6 | 5g |
$4102.0 | 2023-05-26 | ||
| Enamine | EN300-1779382-10.0g |
1-methyl-3-(1,3-thiazol-4-yl)-1H-pyrazol-5-amine |
2228795-62-6 | 10g |
$6082.0 | 2023-05-26 | ||
| Enamine | EN300-1779382-1g |
1-methyl-3-(1,3-thiazol-4-yl)-1H-pyrazol-5-amine |
2228795-62-6 | 1g |
$1414.0 | 2023-09-20 | ||
| Enamine | EN300-1779382-5g |
1-methyl-3-(1,3-thiazol-4-yl)-1H-pyrazol-5-amine |
2228795-62-6 | 5g |
$4102.0 | 2023-09-20 |
1-methyl-3-(1,3-thiazol-4-yl)-1H-pyrazol-5-amine Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 1-methyl-3-(1,3-thiazol-4-yl)-1H-pyrazol-5-amine
1-Methyl-3-(1,3-thiazol-4-yl)-1H-pyrazol-5-amine (CAS No. 2228795-62-6)
The compound 1-methyl-3-(1,3-thiazol-4-yl)-1H-pyrazol-5-amine (CAS No. 2228795-62-6) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a methyl group, a thiazole ring, and an amine group, which contribute to its diverse chemical properties. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutics targeting various diseases.
Structural Analysis and Synthesis
The synthesis of 1-methyl-3-(1,3-thiazol-4-yl)-1H-pyrazol-5-amine involves a multi-step process that typically begins with the preparation of the thiazole ring. This is often achieved through the condensation of thioamide derivatives with aldehydes or ketones under specific reaction conditions. The subsequent introduction of the pyrazole ring involves cyclization reactions, often facilitated by the presence of suitable catalysts or bases. The final step involves the methylation of the pyrazole nitrogen to yield the target compound. Researchers have optimized these steps to improve yield and purity, making this compound more accessible for further studies.
Biological Activity and Applications
Recent research has demonstrated that 1-methyl-3-(1,3-thiazol-4-yl)-1H-pyrazol-5-amine exhibits promising biological activity in various assays. For instance, studies have shown that this compound acts as a potent inhibitor of certain enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier makes it a valuable candidate for drug development in this area.
In addition to its therapeutic potential, this compound has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new types of semiconductors and conductive polymers. Researchers have reported that incorporating this compound into polymer blends can significantly enhance their electrical conductivity without compromising mechanical properties.
Mechanism of Action and Molecular Interactions
The mechanism of action of 1-methyl-3-(1,3-thiazol-4-yl)-1H-pyrazol-5-amine is closely tied to its molecular interactions with biological targets. Computational studies have revealed that the thiazole ring plays a critical role in stabilizing interactions with protein surfaces through π–π stacking and hydrogen bonding. The methyl group on the pyrazole ring further enhances these interactions by providing additional steric bulk and electronic modulation.
Recent advances in molecular dynamics simulations have provided deeper insights into how this compound binds to its target enzymes. These studies suggest that the compound adopts a specific conformation upon binding, which is crucial for its inhibitory activity. Understanding these conformational changes is essential for designing more potent derivatives with improved pharmacokinetic profiles.
Synthetic Variants and Derivatives
To explore the full potential of 1-methyl-3-(1,3-thiazol4yl)-1H-pyrazol5amine, researchers have synthesized various derivatives by modifying different parts of its structure. For example, substituting the methyl group with other alkyl chains or electron-withdrawing groups has been shown to alter both its physical properties and biological activity.
One particularly promising derivative replaces the methyl group with a fluorinated alkyl chain. This substitution not only increases the lipophilicity of the molecule but also enhances its ability to penetrate cellular membranes. Such modifications are critical for optimizing drug delivery systems and improving bioavailability.
Safety and Toxicological Considerations
While 1-methyl3(13thiazol4yl)pyrazolo5amine shows great promise in preclinical studies, understanding its safety profile is essential before advancing it to clinical trials. Initial toxicological assessments indicate that the compound has a relatively low toxicity profile at therapeutic doses.
Acute toxicity studies conducted in rodent models reveal minimal adverse effects at doses significantly higher than those required for therapeutic efficacy. Chronic toxicity studies are currently underway to assess long-term safety concerns such as organ toxicity and potential genotoxicity.
Conclusion
Conclusion
2228795-62-6 (1-methyl-3-(1,3-thiazol-4-yl)-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)